Cas no 2137833-05-5 (2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)-)

• Product Name: 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)-
• CAS No: 2137833-05-5
• MF: C₁₁H₂₀N₂S
• MW: 212.354901313782
• CID: 5278399
• Update Time: 2025-10-31

2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)-

• Inchi： 1S/C11H20N2S/c1-5-9-10(6-2)14-11(13-9)7-12-8(3)4/h8,12H,5-7H2,1-4H3
• InChI Key： WWBNZUYTZPSOIM-UHFFFAOYSA-N
• SMILES： S1C(CC)=C(CC)N=C1CNC(C)C

Additional information on 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)-

Professional Introduction to 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- (CAS No. 2137833-05-5)

2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- (CAS No. 2137833-05-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivative family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of ethyl and isopropyl substituents, contribute to its distinct chemical properties and potential therapeutic benefits.

The chemical structure of 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- consists of a thiazole core substituted with ethyl groups at the 4 and 5 positions and an N-(1-methylethyl) group at the amine position. This configuration imparts a high degree of steric hindrance and electronic richness to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The thiazole ring itself is a heterocyclic compound containing sulfur and nitrogen atoms, which are known to participate in various biological interactions.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in antimicrobial, anti-inflammatory, antiviral, and anticancer therapies. The presence of the amine functional group in 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- allows for further derivatization into more complex molecules through reactions such as condensation, alkylation, and acylation.

The synthesis of 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. For instance, nucleophilic substitution reactions followed by cyclization are commonly used strategies to construct the thiazole core. The introduction of ethyl and isopropyl groups typically involves alkylation reactions using appropriate alkyl halides or sulfonates.

The pharmacological properties of this compound have been extensively studied in academic and industrial research settings. Preclinical studies have demonstrated that derivatives of thiazole can exhibit significant therapeutic effects by interacting with specific biological targets. For example, certain thiazole-based compounds have shown promise in inhibiting enzymes involved in cancer cell proliferation and metabolic pathways associated with inflammation.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- and biological targets. These computational approaches help in predicting binding affinities, identifying potential drug candidates, and optimizing molecular structures for enhanced efficacy. The integration of experimental data with computational insights has accelerated the discovery process in drug development.

In addition to its pharmaceutical applications, this compound has shown potential in material science and industrial chemistry. Thiazole derivatives are known to exhibit interesting electronic properties due to their heterocyclic structure, making them suitable candidates for use in organic electronics and conductive polymers. Research is ongoing to explore novel applications of these compounds beyond traditional medicinal uses.

The regulatory landscape for thiazole derivatives is continually evolving as new research findings emerge. Compliance with safety standards and environmental regulations is crucial during the synthesis and handling of these compounds. Manufacturers must adhere to strict guidelines to ensure that the production processes are both efficient and environmentally sustainable.

The future prospects for 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- are promising given its unique structural features and potential therapeutic applications. Ongoing research efforts aim to uncover new derivatives with improved pharmacological profiles through rational drug design approaches. Collaborative initiatives between academia and industry are essential to translate laboratory discoveries into viable therapeutic solutions.

In conclusion, 2-Thiazolemethanamine, 4,5-diethyl-N-(1-methylethyl)- (CAS No. 2137833-05-5) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure offers numerous opportunities for further exploration and development. As research continues to uncover new applications for thiazole derivatives, this compound is poised to play a crucial role in addressing various medical challenges.